Cas no 1806995-68-5 (5-Bromo-2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine)

• Product Name: 5-Bromo-2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine
• CAS No: 1806995-68-5
• MF: C₈H₄Br₂F₂N₂
• MW: 325.935566902161
• CID: 4810103
• Update Time: 2025-11-01

5-Bromo-2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C8H4Br2F2N2/c9-1-6-4(2-13)7(8(11)12)5(10)3-14-6/h3,8H,1H2
• InChI Key： FKZBAJHRTRCGSE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CBr)C(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 5-Bromo-2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine

Introduction to 5-Bromo-2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine (CAS No. 1806995-68-5)

5-Bromo-2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine, identified by its CAS number 1806995-68-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug discovery. The structural features of this molecule, including its bromo, cyano, and difluoromethyl substituents, make it a valuable intermediate in the synthesis of various bioactive molecules.

The bromomethyl group at the 2-position and the cyano group at the 3-position introduce reactivity that allows for further functionalization, making this compound a versatile building block in medicinal chemistry. The presence of a difluoromethyl group at the 4-position enhances the metabolic stability and lipophilicity of derived compounds, which are critical factors in drug design. These attributes have positioned 5-Bromo-2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine as a key intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in pyridine derivatives due to their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The bromomethyl functionality allows for facile introduction of other pharmacophores, while the cyano group can participate in further transformations such as nucleophilic additions or cyclizations. Additionally, the difluoromethyl group is known to improve pharmacokinetic properties by increasing binding affinity and reducing metabolic clearance.

The pharmaceutical industry has leveraged these structural features to develop small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that pyridine derivatives can modulate kinases and transcription factors, which are key players in cancer signaling. The incorporation of bromomethyl, cyano, and difluoromethyl groups into these molecules has led to compounds with enhanced potency and selectivity.

In agrochemical research, 5-Bromo-2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine has been explored as a precursor for developing novel pesticides and herbicides. The structural motifs present in this compound contribute to its ability to interact with biological targets in pests, thereby offering potential solutions for crop protection. The bromomethyl group serves as a handle for further derivatization into more complex structures with improved efficacy against agricultural pests.

The synthesis of 5-Bromo-2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Key synthetic steps include halogenation, cyanation, and fluorination reactions, which are performed under controlled conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient production of this compound on both laboratory and industrial scales.

The chemical properties of 5-Bromo-2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine make it a valuable tool for researchers exploring new chemical space. Its reactivity allows for the creation of diverse libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques have been employed to identify lead compounds derived from this scaffold that exhibit promising pharmacological effects.

In conclusion, 5-Bromo-2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine (CAS No. 1806995-68-5) is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable the synthesis of novel bioactive molecules with improved pharmacokinetic properties. As research continues to uncover new therapeutic targets and challenges in crop protection, compounds like this will remain indispensable tools in the discovery and development of next-generation drugs and pesticides.